Cas no 1361749-58-7 (2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl)

• Product Name: 2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl
• CAS No: 1361749-58-7
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4994252
• Update Time: 2025-08-05

2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl

• Inchi： 1S/C13H8Cl4/c14-7-8-1-4-12(16)11(5-8)10-3-2-9(15)6-13(10)17/h1-6H,7H2
• InChI Key： UCEPPZFJIFDXPX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCl)C=C1C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl

Comprehensive Overview of 2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl (CAS No. 1361749-58-7)

2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl (CAS No. 1361749-58-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. This chlorinated biphenyl derivative is characterized by its unique molecular structure, which includes multiple chlorine substituents, making it a valuable building block in synthetic chemistry. Researchers and industry professionals often search for chlorinated biphenyl derivatives due to their versatility in cross-coupling reactions and their role in developing high-performance materials.

The compound’s CAS No. 1361749-58-7 is a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research platforms. Its systematic name, 2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl, reflects the positions of its functional groups, which are essential for understanding its reactivity and applications. Recent trends in organic synthesis highlight the growing demand for halogenated intermediates, particularly those like this compound, which serve as precursors for agrochemicals, liquid crystals, and electronic materials.

One of the most searched questions related to this compound is: "What are the applications of 2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl in drug discovery?" The answer lies in its role as a key intermediate in the synthesis of bioactive molecules. Its chloromethyl group, for instance, is a reactive site for further functionalization, enabling the creation of complex structures with potential therapeutic benefits. Additionally, its stability under various reaction conditions makes it a preferred choice for high-throughput screening in medicinal chemistry.

Another hot topic is the environmental and safety profile of chlorinated compounds. While 2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl is not classified as hazardous under standard guidelines, researchers emphasize the importance of handling it with care in controlled environments. This aligns with the broader industry shift toward green chemistry, where sustainable synthesis methods are prioritized. Searches for "biodegradable alternatives to chlorinated biphenyls" reflect this concern, though the compound’s efficiency in specific applications maintains its relevance.

From a technical perspective, the compound’s physical and chemical properties are frequently queried. Its molecular weight, solubility in organic solvents, and melting point are critical for process optimization. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often explored in academic forums. The compound’s compatibility with palladium-catalyzed reactions is another area of interest, as it enables the construction of carbon-carbon bonds in complex syntheses.

In summary, 2'-Chloro-5'-chloromethyl-2,4-dichloro-biphenyl (CAS No. 1361749-58-7) is a multifaceted compound with broad utility in research and industrial applications. Its significance in pharmaceutical development, coupled with its role in material science, ensures its continued prominence in scientific discourse. As innovation drives demand for specialized intermediates, this compound remains a cornerstone in the toolkit of synthetic chemists worldwide.